2-(3-(Bromomethyl)-5-methylphenyl)ethanol

• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol
• IUPAC Name: 2-[3-(bromomethyl)-5-methylphenyl]ethanol
• InChI: InChI=1S/C10H13BrO/c1-8-4-9(2-3-12)6-10(5-8)7-11/h4-6,12H,2-3,7H2,1H3
• InChI Key: BHJGIAMGOSJCFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CBr)CCO

Description

2-(3-(Bromomethyl)-5-methylphenyl)ethanol is a useful research compound. Its molecular formula is C10H13BrO and its molecular weight is 229.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borane dimethyl sulfide complex (2M in THF, 8.6 mL) was added dropwise to a solution of 2-(3-(bromomethyl)-5-methylphenyl)acetic acid [Aromatic Intermediate 23, step a] (2.1 g) in THF (50 mL) at 0° C. and the mixture stirred for 10 minutes at this temperature and then at room temperature for 1 hour. The reaction mixture was quenched by dropwise addition of methanol, the solvents were evaporated under reduced pressure and the residue was purified by flash silica chromatography using 30% ethyl acetate in isohexane as solvent. Fractions containing the product were evaporated to dryness to afford the titled compound. Yield 1.40 g.